Cas no 1788770-06-8 (ethyl 2-[1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-amido]-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-[1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-amido]-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 1788770-06-8
• MF: C₂₀H₂₅N₅O₃S
• MW: 415.509202718735
• CID: 5407666
• Update Time: 2025-06-12

ethyl 2-[1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-amido]-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• YWSAFUNXWXDTHR-UHFFFAOYSA-N
• ethyl 2-[1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-amido]-4-methyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C20H25N5O3S/c1-3-28-19(27)17-12(2)23-20(29-17)24-18(26)14-6-8-25(9-7-14)16-10-15(13-4-5-13)21-11-22-16/h10-11,13-14H,3-9H2,1-2H3,(H,23,24,26)
• InChI Key： YWSAFUNXWXDTHR-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N=C1NC(C1CCN(C2=CC(C3CC3)=NC=N2)CC1)=O

Additional information on ethyl 2-[1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-amido]-4-methyl-1,3-thiazole-5-carboxylate

Introduction to Ethyl 2-[1-(6-Cyclopropylpyrimidin-4-yl)piperidine-4-amido]-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 1788770-06-8)

Ethyl 2-[1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-amido]-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 1788770-06-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and has been extensively studied for its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The chemical structure of ethyl 2-[1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-amido]-4-methyl-1,3-thiazole-5-carboxylate is characterized by a thiazole ring, a piperidine moiety, and a cyclopropylpyrimidine group. These structural features contribute to its unique pharmacological properties, making it a promising candidate for drug development. The presence of the thiazole ring and the piperidine moiety imparts significant biological activity, while the cyclopropylpyrimidine group enhances its binding affinity to specific receptors.

Recent studies have highlighted the potential of ethyl 2-[1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-amido]-4-methyl-1,3-thiazole-5-carboxylate in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, potentially improving cognitive function and motor control in affected individuals.

In addition to its neurological applications, ethyl 2-[1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-amido]-4-methyl-1,3-thiazole-5-carboxylate has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of inflammatory diseases. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of ethyl 2-[1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-amido]-4-methyl-1,3-thiazole-5-carboxylate have also been extensively studied. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. The compound is rapidly absorbed after oral administration and has a moderate plasma half-life, allowing for once-daily dosing regimens in clinical settings.

Clinical trials have further validated the safety and efficacy of ethyl 2-[1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-amido]-4-methyl-1,3-thiazole-5-carboxylate. Phase I trials have demonstrated that it is well-tolerated by patients with minimal side effects. Phase II trials are currently underway to evaluate its therapeutic potential in larger patient populations. Preliminary results from these trials are promising and suggest that this compound could become an important addition to the arsenal of treatments available for various diseases.

The synthesis of ethyl 2-[1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-amido]-4-methyl-1,3-thiazole-5-carboxylate involves several steps, including the formation of the thiazole ring, the introduction of the piperidine moiety, and the attachment of the cyclopropylpyrimidine group. Advanced synthetic methods have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, ethyl 2-[1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-amido]-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 1788770-06-8) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a promising candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.